1-Ethyl-2-methylbenzene
1-Ethyl-2-methylbenzene
1-ethyl-2-methylbenzene is a member of the class of toluenes carrying an ethyl group at the ortho-position.
O-Ethyltoluene belongs to the class of organic compounds known as toluenes. Toluenes are compounds containing a benzene ring which bears a methane group. O-Ethyltoluene is considered to be a practically insoluble (in water) and relatively neutral molecule. O-Ethyltoluene has been detected in multiple biofluids, such as feces and saliva. Within the cell, O-ethyltoluene is primarily located in the membrane (predicted from logP). O-Ethyltoluene exists in all eukaryotes, ranging from yeast to humans.
O-Ethyltoluene belongs to the class of organic compounds known as toluenes. Toluenes are compounds containing a benzene ring which bears a methane group. O-Ethyltoluene is considered to be a practically insoluble (in water) and relatively neutral molecule. O-Ethyltoluene has been detected in multiple biofluids, such as feces and saliva. Within the cell, O-ethyltoluene is primarily located in the membrane (predicted from logP). O-Ethyltoluene exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
611-14-3
VCID:
VC0166441
InChI:
InChI=1S/C9H12/c1-3-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3
SMILES:
CCC1=CC=CC=C1C
Molecular Formula:
C9H12
Molecular Weight:
120.19 g/mol
1-Ethyl-2-methylbenzene
CAS No.: 611-14-3
Reference Standards
VCID: VC0166441
Molecular Formula: C9H12
Molecular Weight: 120.19 g/mol
CAS No. | 611-14-3 |
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Product Name | 1-Ethyl-2-methylbenzene |
Molecular Formula | C9H12 |
Molecular Weight | 120.19 g/mol |
IUPAC Name | 1-ethyl-2-methylbenzene |
Standard InChI | InChI=1S/C9H12/c1-3-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3 |
Standard InChIKey | HYFLWBNQFMXCPA-UHFFFAOYSA-N |
SMILES | CCC1=CC=CC=C1C |
Canonical SMILES | CCC1=CC=CC=C1C |
Boiling Point | 165.2 °C |
Description | 1-ethyl-2-methylbenzene is a member of the class of toluenes carrying an ethyl group at the ortho-position. O-Ethyltoluene belongs to the class of organic compounds known as toluenes. Toluenes are compounds containing a benzene ring which bears a methane group. O-Ethyltoluene is considered to be a practically insoluble (in water) and relatively neutral molecule. O-Ethyltoluene has been detected in multiple biofluids, such as feces and saliva. Within the cell, O-ethyltoluene is primarily located in the membrane (predicted from logP). O-Ethyltoluene exists in all eukaryotes, ranging from yeast to humans. |
Solubility | 6.21e-04 M |
Synonyms | 2-Ethyltoluene, 2-Ethyl methyl benzene |
Vapor Pressure | 2.61 mmHg |
PubChem Compound | 11903 |
Last Modified | Nov 11 2021 |
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